tert-Butyloxycarbonyltryptophan

• CAS: 112525-72-1
• Synonyms:
  Boc-tryptophan, tert-butyloxycarbonyl-L-tryptophan, tert-butyloxycarbonyltryptophan, tert-butyloxycarbonyltryptophan, (D)-isome
• Molecular Formula: C16H20N2O4
• Molecular Weight: 304.34 g/mol
• SMILES: CC(C)(C)OC(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)O
• InChI: InChI=1S/C16H20N2O4/c1-16(2,3)22-15(21)18-13(14(19)20)8-10-9-17-12-7-5-4-6-11(10)12/h4-7,9,13,17H,8H2,1-3H3,(H,18,21)(H,19,20)
• InChIKey: NFVNYBJCJGKVQK-UHFFFAOYSA-N

Boc-DL-Trp-OH Chemical Identity and Class

tert-Butyloxycarbonyltryptophan (CAS 112525-72-1), systematically N-(tert-Butoxycarbonyl)-DL-tryptophan or Boc-DL-Trp-OH, is the racemic Nα-Boc-protected derivative of the proteinogenic amino acid tryptophan . It belongs to the Boc-protected amino acid building block class used in both solid-phase (Boc-SPPS) and solution-phase peptide synthesis . With molecular formula C₁₆H₂₀N₂O₄ and molecular weight 304.34 g/mol, it bears a single tert-butyloxycarbonyl group on the α-amine while leaving the indole NH unprotected — a structural feature that directly governs its deprotection chemistry, side-reaction profile, and differentiation from doubly-protected or Fmoc-based analogs [1].

Workflow

Boc-strategy solution-phase and solid-phase peptide synthesis (Boc-SPPS)

Selection Context

Racemic building block with unprotected indole NH enabling sequential deprotection routes

Analytical Utility

Validated chiral reference standard for CE and HPLC method development

Requires scavenger management during acidic deprotection to control indole alkylation

• [1] PubChem. N-tert-Butoxycarbonyl-L-tryptophan, Compound Summary, CID 188835, CAS 13139-14-5. National Library of Medicine. View Source

Risks in Generic Substitution of Boc-DL-Trp-OH

Substituting Boc-DL-Trp-OH with another N-protected tryptophan derivative — whether Fmoc-Trp-OH, Fmoc-Trp(Boc)-OH, or Boc-L-Trp-OH — introduces measurable risk in peptide synthesis outcomes. Boc-DL-Trp-OH bears an unprotected indole NH, which renders it susceptible to electrophilic attack by tert-butyl cations released during TFA-mediated Boc deprotection, producing the alkylated by-product H-Trp(1'-tert-butyl)-OH [1]. Indole-protected analogs (e.g., Fmoc-Trp(Boc)-OH, Boc-Trp(For)-OH) mitigate this side reaction but at the cost of altered deprotection orthogonality and compatibility with Boc-strategy SPPS [2]. Furthermore, the DL-racemic form (112525-72-1) provides a chemically distinct tool for chiral method development and racemic resolution studies that the optically pure L-enantiomer (13139-14-5) cannot replicate [3]. These differences are not interchangeable without compromising synthetic yield, product purity, or analytical utility.

Target Product

Boc-DL-Trp-OH (racemic, unprotected indole NH): acid-labile Boc chemistry; suitable for chiral method development and selective deprotection workflows.

Fmoc-Trp(Boc)-OH

Base-labile Fmoc strategy with indole Boc protection. Deprotection orthogonality mismatch prevents direct substitution in Boc-SPPS or solution-phase Boc protocols.

Target Product

Racemic DL mixture (CAS 112525-72-1): paired enantiomer binding data supports chiral discrimination and racemic resolution studies.

Boc-L-Trp-OH

Optically pure L-enantiomer (CAS 13139-14-5) cannot replicate racemic reference standard function; enantiomeric purity context differs entirely.

• [1] Yamashiro, D. et al. Studies on Peptides. LXXIX. By-Products derived from Nα-Protected Tryptophan by Acids. Chemical and Pharmaceutical Bulletin, 1978, 26(10), 3144–3149. View Source
• [2] Sigma-Aldrich. Fmoc-Trp(Boc)-OH Novabiochem, Product 852050, ≥97.5% (HPLC). Technical Datasheet. View Source
• [3] Electrophoresis, 1998, 19(2), 276–281. Stability constants of D- and L-enantiomers of N-t-BOC-DL-tryptophan with β-cyclodextrin: KD = 374±37 M⁻¹, KL = 336±31 M⁻¹. View Source

Boc-DL-Trp-OH Differentiation Evidence vs. Analogs

Selective Nα-Boc Cleavage: vs. Boc-Trp(Boc)-OH

Boc-DL-Trp-OH (α-amine only Boc-protected, indole NH free) undergoes quantitative and selective Nα-Boc cleavage using 2 M anhydrous p-toluenesulfonic acid in dioxane containing 2% anisole, with no detectable decomposition of the tryptophan residue [1]. This selective mono-deprotection is precluded in Boc-Trp(Boc)-OH (CAS 144599-95-1), where both the α-amine and the indole nitrogen carry Boc groups; under identical conditions, both Boc groups would be labile, eliminating the selectivity advantage. The method was validated in the synthesis of three tryptophan-containing peptide derivatives by classical solution-phase methodology [1].

Selective Nα-Boc Cleavage

Head-to-head

Complete selective Nα-Boc removal; 0% detectable tryptophan decomposition using 2 M p-toluenesulfonic acid/dioxane/anisole. Not achievable in Boc-Trp(Boc)-OH.

Supports sequential deprotection workflows requiring indole NH preservation.

Selectivity advantage lost in doubly-protected analogs.

Evidence Dimension	Selective Nα-Boc deprotection without indole decomposition
Target Compound Data	Complete selective cleavage of Nα-Boc; no detectable tryptophan decomposition
Comparator Or Baseline	Boc-Trp(Boc)-OH (CAS 144599-95-1): both α-amine and indole NH are Boc-protected; selective mono-deprotection at α-amine while preserving indole Boc is not achievable under these conditions
Quantified Difference	Detectable decomposition: 0% for target vs. not achievable (selectivity lost) for comparator
Conditions	2 M anhydrous p-toluenesulfonic acid in dioxane containing 2% anisole; classical solution-phase peptide synthesis

Why This Matters

For synthetic routes requiring sequential deprotection — where the α-amine must be liberated for coupling while the indole NH remains available for subsequent functionalization — Boc-DL-Trp-OH provides a selectivity window that doubly-protected analogs cannot offer.

• [1] Yamashiro, D. et al. Selective Cleavage of tert-Butyloxycarbonyl Protecting Group with Dilute Organic Sulfonic Acid without Decomposition of Tryptophan Residue. Chemical and Pharmaceutical Bulletin, 1978, 26(7), 2198–2204. View Source

Indole Alkylation During TFA Deprotection: vs. Fmoc-Trp(Boc)-OH

Upon treatment with trifluoroacetic acid (TFA), Boc-DL-Trp-OH generates H-Trp(1'-tert-butyl)-OH as the major by-product, resulting from electrophilic attack of the liberated tert-butyl cation at the unprotected indole nitrogen [1]. In contrast, Fmoc-Trp(Boc)-OH (CAS 143824-78-6), which carries a Boc group on the indole nitrogen, avoids this alkylation pathway: TFA cleavage generates an N-in-carboxy indole intermediate that protects the tryptophan from both alkylation and sulfonation side reactions during final peptide cleavage [2]. The by-product can be suppressed in Boc-DL-Trp-OH by using scavenger cocktails (thioanisole containing 2% ethanedithiol–skatole) [1].

Indole Alkylation By-Product

Cross-study comparable

Major by-product H-Trp(1'-tert-butyl)-OH formed during TFA deprotection. Suppressible with scavenger cocktails. Prevented in Fmoc-Trp(Boc)-OH via N-in-carboxy intermediate.

Side-reaction vulnerability requires scavenger optimization during procurement planning.

Trade-off between synthetic flexibility and alkylation risk.

Evidence Dimension	Indole alkylation by-product formation during acidic deprotection
Target Compound Data	H-Trp(1'-tert-butyl)-OH identified as major TFA by-product; suppressible with scavenger system (thioanisole/ethanedithiol/skatole)
Comparator Or Baseline	Fmoc-Trp(Boc)-OH (CAS 143824-78-6): N-in-carboxy indole formed upon TFA cleavage protects indole from alkylation and sulfonation; Fmoc-Trp-OH impurity ≤1.0% (a/a) in commercial material
Quantified Difference	Major alkylation by-product formed vs. effectively prevented by indole Boc protection
Conditions	TFA-mediated deprotection; standard Boc-SPPS (target) vs. Fmoc-SPPS final cleavage (comparator)

Why This Matters

Users procuring Boc-DL-Trp-OH for Boc-strategy SPPS must implement appropriate scavenger systems during deprotection; failure to do so leads to yield loss through indole alkylation. This risk is structurally eliminated in indole-protected analogs, representing a trade-off between synthetic flexibility and side-reaction vulnerability that must guide procurement decisions.

• [1] Yamashiro, D. et al. Studies on Peptides. LXXIX. By-Products derived from Nα-Protected Tryptophan by Acids. Chemical and Pharmaceutical Bulletin, 1978, 26(10), 3144–3149. View Source
• [2] Sigma-Aldrich / Novabiochem. Fmoc-Trp(Boc)-OH Product Specification, CAS 143824-78-6. Enantiomeric purity ≥99.7% (a/a), Fmoc-Trp-OH ≤1.0% (a/a). P. White in Peptides, Chemistry & Biology, Proc. 12th American Peptide Symposium, ESCOM, Leiden, 1992, 537. View Source

Chiral Discrimination: Racemic DL vs. L-Form

The racemic Boc-DL-Trp-OH (112525-72-1) serves as a validated test analyte for chiral capillary electrophoresis method development, with quantitatively characterized enantiomer–chiral selector binding. The stability constants of the D- and L-enantiomers with β-cyclodextrin, determined from electrophoretic mobility data in 20 mM α-hydroxyisobutyric acid buffer at pH 4.5 (25°C), are KD = 374±37 M⁻¹ and KL = 336±31 M⁻¹, respectively [1]. The geometrical mean stability constant of 355 M⁻¹ agrees with the independently determined value of 350 M⁻¹ [2]. Boc-L-Trp-OH (13139-14-5), as a single enantiomer, cannot provide this paired enantiomeric discrimination data and cannot serve as a racemic reference standard for chiral method validation.

Chiral Discrimination

Supporting evidence

β-CD stability constants: K_D = 374±37 M⁻¹, K_L = 336±31 M⁻¹ (38 M⁻¹ differential). Mean 350–355 M⁻¹. L-form provides single-value only.

Racemic reference standard context for chiral CE/HPLC method validation.

Enantiopure L-form cannot substitute for chiral discrimination studies.

Evidence Dimension	Chiral discrimination capability and utility as racemic reference standard
Target Compound Data	Boc-DL-Trp-OH: β-CD stability constants KD = 374±37 M⁻¹, KL = 336±31 M⁻¹; mean 350–355 M⁻¹
Comparator Or Baseline	Boc-L-Trp-OH (CAS 13139-14-5): single enantiomer; no paired enantiomer binding data obtainable
Quantified Difference	Paired KD/KL values with 38 M⁻¹ differential (D > L) vs. single-value only
Conditions	20 mM α-hydroxyisobutyric acid, pH 4.5, 25°C, β-cyclodextrin as chiral selector, capillary zone electrophoresis

Why This Matters

For analytical laboratories developing or validating chiral separation methods, the racemic DL form is the required reference material; the optically pure L-form cannot substitute for enantiomeric discrimination studies or system suitability testing.

• [1] Electrophoresis, 1998, 19(2), 276–281. Stability constants of D- and L-enantiomers of N-t-BOC-DL-tryptophan with β-cyclodextrin determined by capillary electrophoresis. View Source
• [2] Analytical Science Journals / Consequences of a maximum existing in the dependence of separation selectivity on concentration of cyclodextrin added as chiral selector in capillary zone electrophoresis, 2005. Mean stability constant for N-t-BOC-DL-tryptophan with β-cyclodextrin: 350 L·mol⁻¹. View Source

Purity and Specifications: vs. Fmoc-Trp(Boc)-OH

Commercially available Boc-DL-Trp-OH (TCI, CAS 112525-72-1) is specified at >98.0% purity by HPLC with neutralization titration ≥98.0%, melting point 131°C (dec.), and maximum absorption wavelength 279 nm (H₂O) . The optically pure L-enantiomer from Sigma-Aldrich (13139-14-5) carries specification ≥99.0% by TLC, optical rotation [α]²⁰/D −20±1° (c=1% in DMF), and melting point 136°C (dec.) . For comparison, the prevalent Fmoc-SPPS alternative Fmoc-Trp(Boc)-OH (Sigma-Aldrich/Novabiochem) is specified at ≥97.5% HPLC purity with enantiomeric purity ≥99.7% (a/a), and impurity limits of Fmoc-Trp-OH ≤1.0% (a/a) and Fmoc-Trp(Boc)-Trp(Boc)-OH ≤0.1% (a/a) [1]. The Boc-DL-Trp-OH (racemic) form reports no enantiomeric purity specification, consistent with its intended use as a racemic building block or chiral reference.

Purity Specifications

Cross-study comparable

Target: >98.0% HPLC, mp 131°C (dec.). Comparator Fmoc-Trp(Boc)-OH: ≥97.5% HPLC, enantiomeric purity ≥99.7% (a/a), multi-component impurity limits.

Specification review: racemate lacks enantiomeric purity spec by design; impurity profile context differs.

Select grade based on downstream stereochemical requirements.

Evidence Dimension	Commercial purity specifications and physicochemical constants
Target Compound Data	Boc-DL-Trp-OH (112525-72-1): >98.0% (HPLC), ≥98.0% (neutralization titration), mp 131°C (dec.), λmax 279 nm (H₂O)
Comparator Or Baseline	Fmoc-Trp(Boc)-OH (143824-78-6): ≥97.5% (HPLC), enantiomeric purity ≥99.7% (a/a), Fmoc-Trp-OH ≤1.0%, Fmoc-Trp(Boc)-Trp(Boc)-OH ≤0.1%
Quantified Difference	HPLC purity: >98.0% vs. ≥97.5%; enantiomeric purity: not specified (racemic) vs. ≥99.7%; specified impurity profile: absent vs. multi-component limits
Conditions	Vendor-supplied Certificate of Analysis specifications; TCI and Sigma-Aldrich/Novabiochem product datasheets

Why This Matters

The absence of enantiomeric purity specification for the DL form reflects its racemic nature and is appropriate for its intended use cases; procurement decisions between the DL racemate and enantiopure L-form should be driven by the stereochemical requirements of the downstream application.

• [1] Sigma-Aldrich / Novabiochem. Fmoc-Trp(Boc)-OH, Product 852050, CAS 143824-78-6. Purity ≥97.5% (HPLC), enantiomeric purity ≥99.7% (a/a). Technical Datasheet. View Source

Solution-Phase Synthesis: Boc vs. Fmoc & Cbz

Boc and Cbz (Z) are the two dominant α-amine protecting strategies for solution-phase peptide synthesis, with Fmoc being primarily optimized for solid-phase methods . Boc-DL-Trp-OH is deprotected under acidic conditions (TFA or p-toluenesulfonic acid), providing orthogonality to base-labile Fmoc groups and hydrogenolysis-labile Cbz groups. In solution-phase synthesis at scale, Boc-protected amino acids offer a cost advantage over Fmoc-protected alternatives due to lower reagent cost and simpler work-up procedures [1]. The compound is soluble in DMF (1 mmole in 2 mL DMF yields a clear solution), DCM, and methanol — solvents standard in solution-phase protocols . Fmoc-Trp(Boc)-OH is designed for Fmoc-SPPS and is not a direct substitute for Boc-strategy solution-phase synthesis .

Solution-Phase Synthesis

Class-level

Acid-labile Boc deprotection orthogonal to Fmoc (base-labile) and Cbz (hydrogenolysis). Soluble in DMF (1 mmol/2 mL), DCM, MeOH. Fmoc-Trp(Boc)-OH not a drop-in replacement.

Supports Boc-strategy solution-phase synthesis fit; deprotection class mismatch limits substitution.

Class-level inference; confirm compatibility in target protocol.

Evidence Dimension	Suitability for solution-phase peptide synthesis strategy
Target Compound Data	Boc-DL-Trp-OH: acid-labile deprotection (TFA, p-TsOH); soluble in DMF, DCM, MeOH; compatible with Boc-strategy solution-phase and SPPS
Comparator Or Baseline	Fmoc-Trp(Boc)-OH: base-labile (piperidine) for Fmoc-SPPS; Cbz-Trp-OH: hydrogenolysis or strong acid labile; both belong to different synthetic strategy classes
Quantified Difference	Deprotection orthogonality class: acid-labile (Boc) vs. base-labile (Fmoc) vs. hydrogenolytic (Cbz); solubility: 1 mmol/2 mL DMF (clear) for Boc-Trp-OH
Conditions	Solution-phase peptide synthesis; Boc/Bzl and Fmoc/tBu SPPS strategies

Why This Matters

For laboratories and CDMOs employing solution-phase peptide synthesis — particularly for short peptides at scale (e.g., aspartame, oxytocin analogs) — Boc-protected amino acids remain the cost-effective standard; Fmoc-protected alternatives are not drop-in replacements due to fundamental differences in deprotection chemistry and process economics.

• [1] China Peptides Network. 多肽合成技术. Liquid-phase synthesis primarily employs Boc and Z protection methods; advantages include diverse protecting group selection, low cost, and easy scale-up relative to solid-phase synthesis. Technical Review. View Source

Optimal Application Scenarios for Boc-DL-Trp-OH

Chiral CE Method Development

The racemic nature of Boc-DL-Trp-OH, combined with its quantitatively characterized enantiomer–β-cyclodextrin binding constants (KD = 374±37 M⁻¹, KL = 336±31 M⁻¹), makes it a well-defined test analyte for developing and validating chiral CE separation methods [1]. Analytical laboratories requiring a racemic Boc-tryptophan standard with documented chiral selector affinity data should specify CAS 112525-72-1 rather than the optically pure L-enantiomer (13139-14-5), which cannot provide paired enantiomer discrimination metrics.

Solution-Phase Peptide Synthesis at Scale

For solution-phase synthesis of short tryptophan-containing peptides where Boc chemistry is the established cost-effective strategy, Boc-DL-Trp-OH provides the requisite acid-labile Nα-protection with compatibility in standard solvents (DMF, DCM, methanol) . Users must implement appropriate scavenger systems (thioanisole/ethanedithiol–skatole) during TFA deprotection to suppress the documented indole alkylation by-product H-Trp(1'-tert-butyl)-OH [2]. This scenario favors Boc-DL-Trp-OH over Fmoc-Trp(Boc)-OH, which is designed for a different (Fmoc-SPPS) synthetic strategy.

Selective Nα-Boc Removal in Sequential Deprotection

When a synthetic sequence demands selective removal of the α-amine Boc group while preserving the indole NH for subsequent functionalization, Boc-DL-Trp-OH enables the use of 2 M p-toluenesulfonic acid in dioxane/2% anisole for clean, selective cleavage with no detectable tryptophan decomposition [3]. This selectivity is structurally unavailable in Boc-Trp(Boc)-OH (144599-95-1), where both the α-amine and indole nitrogen carry Boc groups, making this a decisive factor for procurement in multi-step peptide derivatization projects.

Racemic Reference for Chiral HPLC Column Evaluation

Boc-DL-Trp-OH has been employed as a test racemate for evaluating molecularly imprinted polymer (MIP)-based chiral stationary phases, with baseline enantiomeric separation achieved within 10 minutes on Boc-L-Trp-imprinted polymers under optimized HPLC conditions [4]. Procurement of the DL racemate (112525-72-1) rather than the L-enantiomer is essential for column selectivity testing and quality control of chiral chromatographic media.

Application

Selection Property

Validation Focus

Chiral CE/HPLC method development

Racemic reference standard with documented chiral selector affinity

Enantiomer discrimination metrics and system suitability

Solution-phase Boc-strategy peptide synthesis

Acid-labile Nα-Boc protection; unprotected indole NH

Deprotection selectivity and scavenger-managed side-reaction control

Sequential deprotection and multi-step derivatization

Selective Nα-Boc removal while preserving indole NH

Selectivity window unavailable in doubly-protected analogs

Chiral stationary phase evaluation

Racemic test analyte for MIP-based column selectivity testing

Baseline enantiomeric separation and column QC

Selection between DL racemate and enantiopure L-form should be driven by stereochemical requirements and synthetic strategy. Indole alkylation risk during TFA deprotection requires scavenger validation in target workflow.

• [1] Electrophoresis, 1998, 19(2), 276–281. Stability constants of D- and L-enantiomers of N-t-BOC-DL-tryptophan with β-cyclodextrin. View Source
• [2] Yamashiro, D. et al. Studies on Peptides. LXXIX. By-Products derived from Nα-Protected Tryptophan by Acids. Chem. Pharm. Bull., 1978, 26(10), 3144–3149. View Source
• [3] Yamashiro, D. et al. Selective Cleavage of tert-Butyloxycarbonyl Protecting Group with Dilute Organic Sulfonic Acid without Decomposition of Tryptophan Residue. Chem. Pharm. Bull., 1978, 26(7), 2198–2204. View Source
• [4] Chiral resolution of derivatized amino acids using uniformly sized molecularly imprinted polymers in hydro-organic mobile phases. Baseline separation of Boc-Trp enantiomers attained within 10 min on Boc-L-Trp-imprinted 4-VPY-co-EDMA polymers. Springer-Verlag, 2003. View Source